Cas no 1806047-35-7 (2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806047-35-7
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4834116
• Update Time: 2025-05-22

2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-8(11)7-3(1-6(17)18)4(16)2-5(15-7)19-9(12,13)14/h2,8H,1H2,(H,15,16)(H,17,18)
• InChI Key： PQZBSKULYYPNQG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(N1)OC(F)(F)F)=O)CC(=O)O)F

Computed Properties

• Exact Mass: 287.02169848 g/mol
• Monoisotopic Mass: 287.02169848 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 287.14
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6

Additional information on 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806047-35-7)

2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806047-35-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of difluoromethyl, hydroxy, and trifluoromethoxy functional groups, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this molecule due to its structural versatility and potential applications in drug discovery and crop protection.

The presence of multiple fluorine atoms in 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid enhances its metabolic stability and lipophilicity, making it particularly valuable in medicinal chemistry. Fluorinated compounds like this are often explored for their ability to improve bioavailability and target specificity in drug development. Current trends in pharmaceutical research emphasize the importance of such fluorinated building blocks, as they align with the growing demand for more effective and safer therapeutic agents.

In agrochemical applications, 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid shows promise as a potential intermediate for novel pesticides or herbicides. The trifluoromethoxy group, in particular, is known to enhance the biological activity of many agrochemicals. With increasing global focus on sustainable agriculture and food security, compounds like this are gaining attention for their potential to develop next-generation crop protection solutions with improved environmental profiles.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid typically involves multi-step organic transformations, including fluorination reactions and pyridine ring formation. Researchers are actively exploring more efficient synthetic routes to this compound, as evidenced by recent publications in organic chemistry journals. The development of streamlined synthetic methods for such fluorinated pyridines is a hot topic in contemporary organic synthesis, addressing the need for cost-effective production of complex fluorinated molecules.

From a physicochemical perspective, 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid exhibits interesting properties due to its molecular structure. The compound's acidity (from the acetic acid moiety) and hydrogen-bonding capacity (from the hydroxy group) make it suitable for various chemical modifications. These characteristics are particularly relevant in crystal engineering and materials science, where molecular recognition and self-assembly properties are crucial for designing functional materials.

The pharmaceutical industry's growing interest in fluorinated pyridine derivatives has led to increased demand for compounds like 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid. Market analysts note that fluorinated compounds account for a significant portion of newly approved drugs, driving research into novel fluorinated scaffolds. This trend is expected to continue, making such compounds valuable assets in drug discovery pipelines.

Environmental and safety considerations are paramount when working with 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid. While not classified as hazardous, proper handling procedures should always be followed in laboratory settings. The compound's stability and decomposition products have been studied to ensure safe usage in research applications, reflecting the chemical industry's commitment to responsible research practices.

Recent advancements in analytical techniques have facilitated better characterization of 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid. Modern NMR spectroscopy, mass spectrometry, and X-ray crystallography provide detailed structural information, enabling researchers to fully understand its molecular properties. These analytical capabilities are crucial for quality control in production and for verifying the compound's identity in research applications.

The potential applications of 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid extend beyond pharmaceuticals and agrochemicals. Materials scientists are investigating its use in liquid crystals, organic electronics, and other advanced materials. The compound's unique combination of fluorine atoms and aromatic character makes it an interesting candidate for developing new functional materials with tailored properties.

As research into fluorinated heterocycles continues to expand, 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid stands out as a versatile building block with multiple potential applications. Its commercial availability through specialty chemical suppliers has made it accessible to researchers worldwide, facilitating further investigation into its properties and uses. The compound represents an excellent example of how strategic fluorine incorporation can enhance molecular properties for various scientific applications.

Looking ahead, the scientific community anticipates growing interest in 2-(Difluoromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid and related compounds. As synthetic methodologies improve and application research progresses, this molecule may play an increasingly important role in developing new pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features position it well to address current challenges in these fields, making it a compound worth watching in coming years.